1H-Pyrrole
1H-Pyrrole
Pyrrole, also known as divinyleneimine or monopyrrole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. Pyrrole exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Pyrrole has been detected in multiple biofluids, such as feces and saliva. Within the cell, pyrrole is primarily located in the cytoplasm. Pyrrole can be converted into maleimide. Pyrrole is a sweet, ethereal, and nutty tasting compound that can be found in corn and tamarind. This makes pyrrole a potential biomarker for the consumption of these food products.
1H-pyrrole is a tautomer of pyrrole that has the double bonds at positions 2 and 4. It is a pyrrole and a secondary amine. It is a tautomer of a 2H-pyrrole and a 3H-pyrrole.
1H-pyrrole is a tautomer of pyrrole that has the double bonds at positions 2 and 4. It is a pyrrole and a secondary amine. It is a tautomer of a 2H-pyrrole and a 3H-pyrrole.
Brand Name:
Vulcanchem
CAS No.:
109-97-7
VCID:
VC0145914
InChI:
InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H
SMILES:
C1=CNC=C1
Molecular Formula:
C4H5N
Molecular Weight:
67.09 g/mol
1H-Pyrrole
CAS No.: 109-97-7
Reference Standards
VCID: VC0145914
Molecular Formula: C4H5N
Molecular Weight: 67.09 g/mol
CAS No. | 109-97-7 |
---|---|
Product Name | 1H-Pyrrole |
Molecular Formula | C4H5N |
Molecular Weight | 67.09 g/mol |
IUPAC Name | 1H-pyrrole |
Standard InChI | InChI=1S/C4H5N/c1-2-4-5-3-1/h1-5H |
Standard InChIKey | KAESVJOAVNADME-UHFFFAOYSA-N |
SMILES | C1=CNC=C1 |
Canonical SMILES | C1=CNC=C1 |
Boiling Point | 129.7 °C |
Colorform | Colorless liquid when fresh Yellowish or brown oil |
Density | d204 0.97 0.9698 @ 20 °C 0.955-0.975 |
Flash Point | 102 °F (39 °C) (CLOSED CUP) |
Melting Point | -23.4 °C Mp -24 ° -24°C |
Physical Description | Liquid Colourless to yellowish liquid; Nutty, sweet, warm, ethereal aroma |
Description | Pyrrole, also known as divinyleneimine or monopyrrole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. Pyrrole exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Pyrrole has been detected in multiple biofluids, such as feces and saliva. Within the cell, pyrrole is primarily located in the cytoplasm. Pyrrole can be converted into maleimide. Pyrrole is a sweet, ethereal, and nutty tasting compound that can be found in corn and tamarind. This makes pyrrole a potential biomarker for the consumption of these food products. 1H-pyrrole is a tautomer of pyrrole that has the double bonds at positions 2 and 4. It is a pyrrole and a secondary amine. It is a tautomer of a 2H-pyrrole and a 3H-pyrrole. |
Shelf Life | DARKENS ON STANDING WITH EXPOSURE TO AIR. |
Solubility | 0.67 M 45 mg/mL at 25 °C Soluble in alcohol, ether and dilute acids. Also soluble in most organic chemicals. Water solubility: 4.5X10+4 mg/l @ 25 °C Soluble in most fixed oils; Slightly soluble in water Soluble (in ethanol) |
Synonyms | 1-Aza-2,4-cyclopentadiene; Azole; Divinylenimine; Imidole; Monopyrrole; NSC 62777 |
Vapor Density | 2.31 (Air= 1) |
Vapor Pressure | 8.36 mmHg 8.35 mm Hg @ 25 dec C |
PubChem Compound | 8027 |
Last Modified | Nov 11 2021 |
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